butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate

• IUPAC Name: butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C19H19Cl2NO4/c1-3-4-10-26-19(24)12-6-5-7-13(11-12)22-18(23)16-14(20)8-9-15(21)17(16)25-2/h5-9,11H,3-4,10H2,1-2H3,(H,22,23)
• InChI Key: UGNVPFXBFNGXSL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC(=CC=C1)NC(=O)C2=C(C=CC(=C2OC)Cl)Cl
• Molecular Formula: C19H19Cl2NO4
• Molecular Weight: 396.3 g/mol

Description

Butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate, also known as BDMB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has shown potential in various scientific research applications such as cancer research, drug discovery, and material science. In cancer research, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been found to inhibit the growth of cancer cells by inducing apoptosis. In drug discovery, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been used as a lead compound to develop new drugs with improved efficacy and reduced toxicity. In material science, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been used as a building block for the synthesis of functional materials.

Mechanism of Action

The mechanism of action of butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate involves the inhibition of the proteasome, a cellular complex responsible for degrading proteins. By inhibiting the proteasome, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate prevents the degradation of proteins that regulate cell growth and division, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been found to have several biochemical and physiological effects. In cancer cells, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate induces apoptosis by activating the caspase pathway and inhibiting the NF-κB pathway. In addition, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been found to inhibit the migration and invasion of cancer cells. In normal cells, butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate has been found to have minimal toxicity, indicating its potential as a safe and effective anticancer agent.

Advantages and Limitations for Lab Experiments

One of the advantages of butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is its high potency as an anticancer agent, making it a promising lead compound for drug development. However, one of the limitations of butyl 3-[(3,6-dichloro-2-methoxybenzoyl)amino]benzoate is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For research include investigating its potential as an anticancer agent in combination with other therapies, exploring its applications in material science, and optimizing its synthesis method and solubility for in vivo applications.